3-(benzyloxy)-2-(2-hydroxy-2-phenylethyl)-4H-pyran-4-one

• IUPAC Name: 2-(2-hydroxy-2-phenylethyl)-3-phenylmethoxypyran-4-one
• InChI: InChI=1S/C20H18O4/c21-17-11-12-23-19(13-18(22)16-9-5-2-6-10-16)20(17)24-14-15-7-3-1-4-8-15/h1-12,18,22H,13-14H2
• InChI Key: QNCADUBESZSUIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(OC=CC2=O)CC(C3=CC=CC=C3)O
• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol

Description

3-(Benzyloxy)-2-(2-hydroxy-2-phenylethyl)-4H-pyran-4-one, also known as BHPP, is a synthetic organic compound with a broad range of applications in the scientific research field. It is a white, crystalline solid with a melting point of 169-170 °C and a molecular weight of 282.36 g/mol. The compound is soluble in water, ethanol, and methanol, and has a low vapor pressure. BHPP is used in a variety of research fields, such as in organic synthesis and biochemistry, due to its unique structure and properties.

Scientific Research Applications

• Synthesis of Derivatives

  The compound has been used in the synthesis of various derivatives, such as 3-(3-benzyl-2-(phenylimino)-2,3-dihydrothiazol-4-yl)-6-methyl-4-(2-oxo-2-phenylethoxy)-3,4-dihydro-2H-pyran-2-one, using a one-pot, multi-component approach, highlighting its utility in creating complex molecules under mild reaction conditions (Bade & Vedula, 2015).

• Palladium-Catalyzed Reactions

  Utilized in palladium-catalyzed coupling reactions, demonstrating its role in facilitating efficient synthetic pathways to create aryl-substituted pyranones, which are valuable in various chemical syntheses (Takao, Endo, & Horie, 1993).

• X-Ray Crystallography

  Involved in the preparation of pyrazole derivatives, where the molecular structure of these compounds was elucidated using X-Ray analysis, indicating its significance in structural chemistry (Pinto et al., 1999).

• Chelating Compounds Synthesis

  Served as a precursor in the synthesis of new chelating compounds, demonstrating its versatility in creating molecules with potential applications in metal complexation and coordination chemistry (Mischie et al., 2002).

• Metal Complex Synthesis

  Key in the synthesis and study of metal complexes, indicating its role in inorganic chemistry and materials science (Akbas, Sonmez, Anıl, & Aslanoğlu, 2008).

• Biological Activity Studies

  Used in the synthesis of compounds tested for biological activities like skeletal muscle relaxant effects, highlighting its potential in medicinal chemistry and pharmacology (Atkinson et al., 1979).

• Cytotoxicity Evaluation

  Involved in the creation of compounds evaluated for cytotoxicity against various cancer cell lines, emphasizing its importance in cancer research and drug development (Chen et al., 2003).

• Polymer Synthesis

  Utilized in the synthesis of novel functionalized monomers, which are then polymerized and evaluated for antimicrobial activity, showing its applications in polymer science and antimicrobial research (Saraei et al., 2016).